Cas no 948595-82-2 (3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride)

• Product Name: 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride
• CAS No: 948595-82-2
• CID: 4666887
• Update Time: 2025-06-11

3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride

Additional information on 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride

3-Amino-1-(2-Chlorophenyl)propan-1-one Hydrochloride (CAS No. 948595-82-2): An Overview

3-Amino-1-(2-chlorophenyl)propan-1-one hydrochloride (CAS No. 948595-82-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACP-HCl, is a derivative of 3-amino-1-(2-chlorophenyl)propan-1-one, which has been extensively studied for its potential therapeutic properties and biological activities.

The chemical structure of 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride consists of a chlorinated benzene ring attached to a propanone moiety, with an amino group at the terminal position. This unique structural arrangement confers the compound with a range of interesting properties, making it a valuable candidate for various research and development activities.

In recent years, 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride has garnered attention due to its potential as a lead compound in the development of novel drugs. Studies have shown that this compound exhibits significant biological activity, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a promising candidate for the treatment of various diseases and conditions.

The anti-inflammatory properties of 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride have been extensively investigated. Research has demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride has also shown promise in pain management. Preclinical studies have indicated that the compound can reduce nociceptive responses and alleviate pain symptoms in animal models. This suggests that it may be useful in the development of new analgesic drugs for treating chronic pain conditions.

The neuroprotective properties of 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride have also been explored. Studies have shown that the compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This makes it a potential candidate for neuroprotective therapies.

Beyond its therapeutic applications, 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride is also used as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it a valuable building block in organic synthesis, enabling the creation of complex molecules with diverse biological activities.

The synthesis of 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride typically involves several steps, including the formation of the chlorinated benzene ring, the introduction of the propanone moiety, and the final addition of the amino group. Various synthetic routes have been developed to optimize yield and purity, making it accessible for both academic and industrial applications.

In terms of safety and handling, 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety in laboratory settings.

The future prospects for 3-amino-1-(2-chlorophenyl)propan-1-one hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological mechanisms deepens, it is likely that we will see more innovative applications in drug discovery and development.